Cas no 934586-15-9 (Spiro[cyclobutane-1,2'-thiochroman]-4'-amine)

• Product Name: Spiro[cyclobutane-1,2'-thiochroman]-4'-amine
• CAS No: 934586-15-9
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 6782105
• PubChem ID: 66746093
• Update Time: 2025-05-19

Spiro[cyclobutane-1,2'-thiochroman]-4'-amine Chemical and Physical Properties

Names and Identifiers

• spiro[cyclobutane-1,2'-thiochroman]-4'-amine
• SCHEMBL619285
• spiro[3,4-dihydrothiochromene-2,1'-cyclobutane]-4-amine
• 934586-15-9
• CS-0458741
• Spiro[cyclobutane-1,2'-thiochroman]-4'-amine

• Inchi： 1S/C12H15NS/c13-10-8-12(6-3-7-12)14-11-5-2-1-4-9(10)11/h1-2,4-5,10H,3,6-8,13H2
• InChI Key： CKDGDFKMPGOFJM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(CC21CCC2)N

Computed Properties

• Exact Mass: 205.09252066g/mol
• Monoisotopic Mass: 205.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.3Ų

Additional information on Spiro[cyclobutane-1,2'-thiochroman]-4'-amine

Exploring the Unique Properties and Applications of Spiro[cyclobutane-1,2'-thiochroman]-4'-amine (CAS No. 934586-15-9)

In the realm of organic chemistry, Spiro[cyclobutane-1,2'-thiochroman]-4'-amine (CAS No. 934586-15-9) stands out as a fascinating compound with a distinctive spirocyclic structure. This molecule combines a cyclobutane ring fused to a thiochroman scaffold, culminating in an amine functional group. Such structural complexity makes it a subject of interest for researchers exploring novel pharmacophores and material science applications. Its unique spirocyclic architecture is often associated with enhanced stability and bioavailability, traits highly sought after in drug discovery.

Recent trends in medicinal chemistry highlight the growing demand for spiro compounds due to their three-dimensionality and potential to interact with biological targets. Spiro[cyclobutane-1,2'-thiochroman]-4'-amine is no exception, with preliminary studies suggesting its utility in modulating enzyme activity or serving as a scaffold for kinase inhibitors. These properties align with current searches for "next-generation small molecule therapeutics" and "spirocyclic drug candidates," reflecting its relevance in modern research.

From a synthetic perspective, the compound's CAS No. 934586-15-9 serves as a critical identifier for chemists navigating databases like SciFinder or Reaxys. Its thiochroman moiety—a sulfur-containing heterocycle—adds a layer of versatility, as sulfur atoms often participate in hydrogen bonding and metal coordination. This feature resonates with queries such as "sulfur in drug design" or "heterocyclic amine synthesis," topics frequently explored in academic and industrial settings.

Beyond pharmaceuticals, Spiro[cyclobutane-1,2'-thiochroman]-4'-amine may find applications in agrochemicals or functional materials. Its rigid spiro core could contribute to the development of liquid crystals or organic semiconductors, addressing the surge in searches for "organic electronic materials." The compound's amine group further allows for derivatization, enabling customization for specific industrial needs.

Environmental and green chemistry considerations are also pertinent. Researchers are increasingly investigating sustainable synthesis routes for complex molecules like this one. Queries such as "catalysis for spirocycle formation" or "solvent-free amine reactions" underscore the demand for eco-friendly approaches to producing such compounds.

In summary, Spiro[cyclobutane-1,2'-thiochroman]-4'-amine (CAS No. 934586-15-9) embodies a convergence of structural ingenuity and multidisciplinary applicability. Whether as a drug discovery building block, a material science component, or a synthetic challenge, it captures the imagination of scientists across fields. Its study aligns with contemporary interests in molecular diversity, targeted therapeutics, and advanced material design, ensuring its place in ongoing scientific discourse.